Cas no 132186-00-6 (1-Propanaminium, 3-chloro-2-hydroxy-N,N,N-tripropyl-, chloride)

• Product Name: 1-Propanaminium, 3-chloro-2-hydroxy-N,N,N-tripropyl-, chloride
• CAS No: 132186-00-6
• MF: C₁₂H₂₇Cl₂NO
• MW: 272.254882097244
• CID: 1234562
• PubChem ID: 3026446
• Update Time: 2025-04-20

1-Propanaminium, 3-chloro-2-hydroxy-N,N,N-tripropyl-, chloride Chemical and Physical Properties

Names and Identifiers

• 1-Propanaminium, 3-chloro-2-hydroxy-N,N,N-tripropyl-, chloride
• (3-chloro-2-hydroxypropyl)-tripropylazanium,chloride
• SCHEMBL194706
• BP52760000
• NIOSH/BP5276000
• NS00127824
• DTXSID40388596
• 132186-00-6
• (3-chloro-2-hydroxypropyl)tri-n-propylammonium chloride
• Ammonium, (3-chloro-2-hydroxypropyl)tripropyl-, chloride
• (3-Chloro-2-hydroxypropyl)tripropylammonium chloride

• Inchi： 1S/C12H27ClNO.ClH/c1-4-7-14(8-5-2,9-6-3)11-12(15)10-13;/h12,15H,4-11H2,1-3H3;1H/q+1;/p-1
• InChI Key： UJGASLPMQXIPEY-UHFFFAOYSA-M
• SMILES： ClCC(C[N+](CCC)(CCC)CCC)O.[Cl-]

Computed Properties

• Exact Mass: 243.9358
• Monoisotopic Mass: 271.1469699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 19.9